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Compound of Interest

Compound Name: Angolamycin

Cat. No.: B073124 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the discovery, isolation, and

characterization of Angolamycin, a macrolide antibiotic produced by the bacterium

Streptomyces eurythermus. The information presented herein is compiled from various

scientific sources and is intended to serve as a valuable resource for researchers in the fields

of natural product chemistry, microbiology, and drug development.

Introduction to Angolamycin
Angolamycin is a 16-membered macrolide antibiotic belonging to the polyketide class of

natural products. It is produced by the soil bacterium Streptomyces eurythermus.[1] Like other

macrolide antibiotics, Angolamycin exhibits activity primarily against Gram-positive bacteria by

inhibiting protein synthesis. Its complex structure, featuring a large lactone ring glycosidically

linked to deoxy sugars, has made it a subject of interest for structural and medicinal chemists.

Physicochemical and Biological Properties of
Angolamycin
A summary of the key quantitative data for Angolamycin is presented in Table 1. This data is

essential for its detection, purification, and characterization.
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Property Value Reference

Molecular Formula C₄₆H₇₇NO₁₇

Molecular Weight 916.1 g/mol

Appearance Colorless Crystals

Melting Point 131-134 °C

Boiling Point 959.5 °C at 760 mmHg

Biological Activity Antibiotic

Spectrum of Activity Gram-positive bacteria

Table 1: Physicochemical and Biological Properties of Angolamycin

Experimental Protocols
This section details the methodologies for the fermentation of Streptomyces eurythermus, and

the subsequent isolation and purification of Angolamycin.

Fermentation of Streptomyces eurythermus for
Angolamycin Production
The production of Angolamycin is achieved through submerged fermentation of Streptomyces

eurythermus. The following protocol is a general guideline and may require optimization for

enhanced yield.

3.1.1. Culture Media

Seed Medium (X-Medium):

Soybean meal: 10 g/L

Glycerol: 15 mL/L

CaCO₃: 3 g/L
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MgSO₄·7H₂O: 0.5 g/L

(NH₄)₂HPO₄: 0.5 g/L

NaCl: 3 g/L

K₂HPO₄: 1 g/L

Distilled water: to 1 L

Adjust pH to 6.9–7.0 before sterilization.

Production Medium (GYM Streptomyces Medium - DSMZ Medium 65):

Glucose: 4 g/L

Yeast Extract: 4 g/L

Malt Extract: 10 g/L

CaCO₃: 2 g/L

Agar: 12 g/L (for solid medium)

Distilled water: to 1 L

Adjust pH to 7.2 before sterilization.

3.1.2. Fermentation Procedure

Inoculum Preparation: Aseptically inoculate a loopful of Streptomyces eurythermus from a

slant culture into a 250 mL flask containing 50 mL of seed medium.

Incubation (Seed Culture): Incubate the flask on a rotary shaker at 200 rpm and 28°C for 48

hours.

Production Culture: Transfer 0.5% (v/v) of the seed culture to a 1 L flask containing 200 mL

of production medium.
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Incubation (Production Culture): Incubate the production culture on a rotary shaker at 200

rpm and 28°C for 96 hours. Monitor the production of Angolamycin periodically using

analytical techniques such as HPLC.
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Inoculum Preparation

Incubation

Production Culture Harvesting
S. eurythermus Slant Culture Seed Medium Flask (250 mL)Inoculation

Rotary Shaker
(200 rpm, 28°C, 48h)

Production Medium Flask (1 L)

0.5% v/v Transfer

Rotary Shaker
(200 rpm, 28°C, 96h) Harvest Fermentation Broth
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Fermentation Broth

Centrifugation
(10,000 rpm, 20 min)

Supernatant Mycelium (discard)

Solvent Extraction
(Ethyl Acetate)

Combined Organic Phases Aqueous Phase (discard)

Rotary Evaporation

Crude Angolamycin Extract

Silica Gel Column Chromatography
(Chloroform-Methanol Gradient)

Collect and Analyze Fractions (TLC)

Purified Angolamycin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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